1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol

• IUPAC Name: 1-(1-ethyl-3-methylpyrazol-4-yl)-2,2-difluoroethanol
• InChI: InChI=1S/C8H12F2N2O/c1-3-12-4-6(5(2)11-12)7(13)8(9)10/h4,7-8,13H,3H2,1-2H3
• InChI Key: RQSXPYHWNKCNAG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C(C(F)F)O
• Molecular Formula: C8H12F2N2O
• Molecular Weight: 190.19 g/mol

Description

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol, also known as EFDP, is a chemical compound that has been studied for its potential use in scientific research. EFDP is a pyrazole derivative that has shown promising results in various studies, making it a subject of interest for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This inhibition leads to a reduction in the production of inflammatory mediators, which in turn reduces inflammation and pain.
Biochemical and physiological effects:
Studies have shown that this compound has various biochemical and physiological effects, including its ability to reduce inflammation, pain, and oxidative stress. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol has several advantages for lab experiments, including its high purity and stability, making it easy to handle and store. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol, including its potential use as a drug candidate for the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of this compound and to determine its safety and efficacy in humans. Additionally, research on the synthesis of this compound and its derivatives may lead to the development of more potent and selective compounds for use in scientific research and drug development.

Synthesis Methods

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol can be synthesized through a multi-step process that involves the reaction of 1-ethyl-3-methyl-1H-pyrazole-4-carboxylic acid with 2,2-difluoroethanol in the presence of a catalyst. The resulting product is purified through various methods, including column chromatography and recrystallization.

Scientific Research Applications

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol has been studied for its potential use in various scientific research applications, including its role as a potential drug candidate for the treatment of various diseases. Studies have shown that this compound has anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.